Cas no 40019-47-4 (2-PROPENIMIDAMIDE, N-HYDROXY-3-PHENYL-, (E)-)

• Product Name: 2-PROPENIMIDAMIDE, N-HYDROXY-3-PHENYL-, (E)-
• CAS No: 40019-47-4
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 3271124
• PubChem ID: 12208172
• Update Time: 2025-06-30

2-PROPENIMIDAMIDE, N-HYDROXY-3-PHENYL-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-PROPENIMIDAMIDE, N-HYDROXY-3-PHENYL-, (E)-
• N-hydroxycinnamimidamide(WX690184)
• N-hydroxycinnamimidamide
• 2-Propenimidamide, N-hydroxy-3-phenyl-, (2E)-
• (E)-N'-hydroxy-3-phenylprop-2-enimidamide
• N'-hydroxycinnamimidamide
• 40019-47-4
• W15444

• Inchi： 1S/C9H10N2O/c10-9(11-12)7-6-8-4-2-1-3-5-8/h1-7,12H,(H2,10,11)/b7-6+
• InChI Key： OGHDWBUBSDXIRB-VOTSOKGWSA-N
• SMILES： C(NO)(=N)/C=C/C1=CC=CC=C1

Computed Properties

• Exact Mass: 162.079312947Da
• Monoisotopic Mass: 162.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-PROPENIMIDAMIDE, N-HYDROXY-3-PHENYL-, (E)-

Compound CAS No. 40019-47-4: 2-PROPENIMIDAMIDE, N-HYDROXY-3-PHENYL-, (E)-

2-PROPENIMIDAMIDE, N-HYDROXY-3-PHENYL-, (E)-, also known by its CAS registry number 40019-47-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a propenimide functional group and a phenyl substituent. The (E)-configuration denotes the specific stereochemistry of the double bond in the molecule, which plays a crucial role in its chemical reactivity and physical properties.

The synthesis of 2-PROPENIMIDAMIDE, N-HYDROXY-3-PHENYL-, (E)- typically involves multi-step organic reactions, often utilizing intermediates such as imides or enamine precursors. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield. Researchers have also explored the use of green chemistry principles to develop environmentally friendly synthesis pathways for this compound.

In terms of applications, 2-PROPENIMIDAMIDE, N-HYDROXY-3-PHENYL-, (E)- has shown promise in various areas. One notable application is in the field of drug discovery, where its unique structure allows for interactions with specific biological targets. For instance, studies have demonstrated that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a candidate for further exploration in pharmaceutical research.

Another area of interest is its use as a precursor in the synthesis of advanced materials. The compound's reactivity under certain conditions makes it suitable for forming polymers or other complex structures with tailored properties. Recent research has focused on leveraging its ability to undergo cycloaddition reactions, which could lead to the development of novel materials with applications in electronics or energy storage.

The physical properties of 2-PROPENIMIDAMIDE, N-HYDROXY-3-PHENYL-, (E)- are also worth noting. Its melting point and solubility characteristics make it suitable for various chemical processes. Additionally, its stability under different conditions has been thoroughly investigated, ensuring safe handling and storage in industrial settings.

In conclusion, 2-PROPENIMIDAMIDE, N-HYDROXY-3-PHENYL-, (E)- (CAS No. 40019-47-4) is a versatile compound with a wide range of potential applications. Ongoing research continues to uncover new insights into its chemical behavior and utility, positioning it as an important molecule in both academic and industrial contexts.